4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine

• IUPAC Name: 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C6H11N3S/c1-9(2)6-8-5(3-7)4-10-6/h4H,3,7H2,1-2H3
• InChI Key: IOXPXNBQZCSGME-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=CS1)CN
• Molecular Formula: C6H11N3S
• Molecular Weight: 157.24 g/mol
• CAS RN: 1023818-77-0

Description

This would typically include the compound’s systematic name, any common names, its molecular formula, and its structure.

Synthesis Analysis

This would involve a detailed description of the methods used to synthesize the compound, including the starting materials, reagents, reaction conditions, and yield.

Molecular Structure Analysis

This would involve a discussion of the compound’s molecular structure, possibly including spectroscopic data (IR, NMR, MS) and X-ray crystallography.

Chemical Reactions Analysis

This would involve a discussion of the compound’s reactivity, including any known reactions it undergoes.

Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and stability.

Scientific Research Applications

Synthesis and Chemical Studies

• Aminothiazole derivatives demonstrate diverse biological applications, supported by studies on their synthesis, X-ray crystallography, spectroscopy, and computational analysis. These compounds exhibit significant properties in organic chemistry due to their optimized geometry, electronic, and spectroscopic properties, hinting at their potential bioactivity (Adeel et al., 2017).

Corrosion Inhibition

• Thiazoles have been identified as potent corrosion inhibitors, with studies presenting the synthesis and evaluation of their efficiency on copper surfaces in corrosive environments. Their high inhibition efficiencies suggest their potential as effective corrosion inhibitors, which is further supported by computational studies (Farahati et al., 2019).

Material Science

• Aminothiazole derivatives have been used in the development of multi-stimuli responsive materials, indicating their application in the creation of security inks and other materials that respond to mechanical force or pH changes, demonstrating their versatility in material science applications (Lu & Xia, 2016).

Polymer Chemistry

• The incorporation of aminothiazole structures into polymers for functional modifications has been explored, indicating their role in enhancing the properties of materials, including their thermal stability and potential antibacterial and antifungal activities, which could be useful in medical applications (Aly & El-Mohdy, 2015).

Organic Synthesis and Catalysis

• 4-Thiazolidinones, closely related to aminothiazoles, serve as key intermediates in the synthesis of various organic compounds, showcasing the utility of thiazole derivatives in heterocyclic synthesis and the development of novel organic compounds with potential biological activities (Behbehani & Ibrahim, 2012).

Analytical Chemistry

• Aminothiazoles have been utilized in the development of analytical methods for the detection of amines in wastewater, highlighting their role in environmental monitoring and analytical chemistry applications (You et al., 2006).

Safety And Hazards

This would involve a discussion of any known hazards associated with the compound, such as toxicity, flammability, or reactivity.

Future Directions

This would involve a discussion of potential future research directions, such as new synthetic methods, new reactions, or new applications for the compound.